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Compound of Interest

Compound Name: Allyl butyl ether

Cat. No.: B1266014 Get Quote

Allyl Butyl Ether (CAS Number: 3739-64-8) is a versatile chemical compound with

applications in various fields of chemical synthesis. This document provides an in-depth guide

to its properties, synthesis, and characterization, tailored for researchers, scientists, and

professionals in drug development.

Core Registry Information
Allyl butyl ether is also known by several synonyms, including 1-(Allyloxy)butane and Butyl

allyl ether.[1] It is a colorless liquid at room temperature.[2] Key registry and physicochemical

data are summarized in the table below for quick reference.
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Identifier Value Reference(s)

CAS Number 3739-64-8 [2][3][4][5]

EC Number 223-122-8 [1]

Molecular Formula C₇H₁₄O [2]

Molecular Weight 114.19 g/mol [2][3]

Density 0.783 g/mL at 25 °C

Refractive Index n20/D 1.406

InChI Key
IBTLFDCPAJLATQ-

UHFFFAOYSA-N
[3]

Canonical SMILES CCCCOCC=C

Synthesis of Allyl Butyl Ether
The most common and effective method for the synthesis of allyl butyl ether is the Williamson

ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.

For the preparation of allyl butyl ether, this can be achieved by reacting sodium butoxide with

allyl bromide. The reaction proceeds via an SN2 mechanism.

Experimental Protocol: Williamson Ether Synthesis
The following protocol is a representative procedure for the synthesis of allyl butyl ether.

Materials:

Sodium metal

Anhydrous n-butanol

Allyl bromide

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution
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Anhydrous magnesium sulfate

Procedure:

Preparation of Sodium Butoxide: In a flame-dried, three-necked round-bottom flask equipped

with a reflux condenser, a mechanical stirrer, and a dropping funnel, add freshly cut sodium

metal to an excess of anhydrous n-butanol under an inert atmosphere (e.g., nitrogen or

argon). The mixture is heated to reflux until all the sodium has reacted to form sodium

butoxide.

Reaction with Allyl Bromide: After the formation of sodium butoxide is complete, the excess

n-butanol is removed by distillation. The resulting sodium butoxide is cooled to room

temperature and dissolved in anhydrous diethyl ether. Allyl bromide is then added dropwise

from the dropping funnel to the stirred solution of sodium butoxide at a rate that maintains a

gentle reflux. After the addition is complete, the reaction mixture is refluxed for an additional

2-3 hours to ensure the reaction goes to completion.

Work-up and Purification: The reaction mixture is cooled to room temperature and quenched

by the slow addition of a saturated aqueous ammonium chloride solution. The organic layer

is separated, and the aqueous layer is extracted with diethyl ether. The combined organic

layers are washed with water and brine, then dried over anhydrous magnesium sulfate. The

drying agent is removed by filtration, and the solvent is evaporated under reduced pressure.

The crude allyl butyl ether is then purified by fractional distillation to yield the final product.

Spectroscopic Data
The structure and purity of the synthesized allyl butyl ether can be confirmed by various

spectroscopic methods.
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Spectroscopic Data

¹H NMR (CDCl₃)
The spectrum shows characteristic signals for

the allyl and butyl groups.

¹³C NMR (CDCl₃)

The spectrum displays the expected number of

carbon signals corresponding to the structure of

allyl butyl ether.

IR (Liquid Film)

The infrared spectrum exhibits characteristic

absorption bands for the C-O-C ether linkage

and the C=C double bond of the allyl group.[2]

Mass Spectrometry (EI)

The mass spectrum shows a molecular ion peak

corresponding to the molecular weight of allyl

butyl ether.[2]

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the Williamson ether synthesis of allyl butyl
ether.

Caption: Williamson Ether Synthesis Workflow for Allyl Butyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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